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Compound of Interest

Compound Name: TH34

Cat. No.: B15583883 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of TH34, a selective HDAC6/8/10 inhibitor. Researchers,

scientists, and drug development professionals should adhere to these procedural guidelines to

ensure a safe laboratory environment and compliance with standard chemical waste

management protocols.

Immediate Safety and Handling
Before beginning any disposal procedure, it is critical to handle TH34 with appropriate safety

measures. While a specific Safety Data Sheet (SDS) for TH34 is not publicly available, general

precautions for handling potent small molecule inhibitors should be followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use chemical-resistant gloves. Inspect gloves for integrity before use.

Body Protection: A lab coat is mandatory to prevent skin contact.

Respiratory Protection: When handling the solid compound or preparing solutions, work in a

certified chemical fume hood to avoid inhalation of dust or aerosols.

In case of accidental exposure, immediately flush the affected area with copious amounts of

water and seek medical attention. Ensure that a safety shower and eyewash station are readily
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accessible.

Step-by-Step Disposal Protocol for TH34
The disposal of TH34 and its associated waste must be managed through your institution's

Environmental Health and Safety (EHS) department or equivalent authority. Never dispose of

TH34 or its contaminated materials down the drain or in the regular trash.[1]

Waste Segregation:

Identify and segregate all waste streams containing TH34. This includes:

Unused or expired solid TH34.

Solutions containing TH34.

Contaminated labware (e.g., pipette tips, vials, flasks, gloves, and bench paper).

Waste Collection:

Solid Waste: Collect solid TH34 and contaminated disposable materials in a designated,

leak-proof hazardous waste container.[2] This container should be clearly labeled.

Liquid Waste: Collect solutions containing TH34 in a separate, compatible, and sealable

hazardous waste container. Secondary containment for liquid waste is recommended to

prevent spills.[3]

Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of

in a designated sharps container.

Container Labeling:

All hazardous waste containers must be clearly labeled with a "Hazardous Waste" tag

provided by your institution's EHS department.[1][2]

The label must include:

The full chemical name: "TH34 (HDAC6/8/10 inhibitor)". Avoid using abbreviations.[1]
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The approximate concentration and quantity of the waste.

The date the waste was first added to the container (accumulation start date).

The name of the principal investigator and the laboratory location.

Storage of Waste:

Store sealed hazardous waste containers in a designated and secure satellite

accumulation area within the laboratory.[1]

Ensure that the waste is segregated from incompatible materials to prevent any

dangerous chemical reactions.

Disposal of Empty Containers:

Thoroughly empty the original TH34 container.[3]

The first rinse of the container with a suitable solvent (e.g., DMSO, ethanol) must be

collected and disposed of as hazardous liquid waste.[1][3] For highly potent compounds, it

is best practice to collect the first three rinses as hazardous waste.[3]

After rinsing and air-drying, deface or remove the original label from the container before

disposing of it as non-hazardous glass or plastic waste, in accordance with your

institution's guidelines.[1]

Request for Waste Pickup:

Once a waste container is full, or as per your institution's policies on waste accumulation

timelines, submit a hazardous waste pickup request to your EHS department.[1][2]

Quantitative Data Summary
While specific quantitative data for TH34 disposal is not available, the following table

summarizes key properties of the compound relevant to its handling and preparation of

solutions for experimental use.
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Property Value Source

Chemical Name
3-(benzylamino)-N-hydroxy-4-

methylbenzamide
DC Chemicals

Molecular Weight 256.30 g/mol Selleck Chemicals[4]

CAS Number 2196203-96-8 MedchemExpress[5]

IC50 Values
HDAC6: 4.6 µM, HDAC8: 1.9

µM, HDAC10: 7.7 µM

Selleck Chemicals,

MedchemExpress[4][5]

Solubility in DMSO ≥ 51 mg/mL (198.98 mM) Selleck Chemicals[4]

Storage of Stock Solution
-80°C for up to 2 years, -20°C

for up to 1 year
MedchemExpress[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TH34.
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TH34 Disposal Workflow

Preparation & Handling

Waste Generation & Segregation

Collection & Labeling

Storage & Final Disposal

Start: Handling TH34

Wear Appropriate PPE
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Solid Waste
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Sharps Waste
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Collect in Labeled
Hazardous Waste Container

Collect in Labeled
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with Secondary Containment

Collect in Sharps Container

Store in Designated
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Request EHS
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End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of TH34.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

4. selleckchem.com [selleckchem.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Proper Disposal of TH34: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583883#th34-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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